Cas no 2171685-66-6 (4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid)

• Product Name: 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid
• CAS No: 2171685-66-6
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6440581
• PubChem ID: 165809285
• Update Time: 2025-10-29

4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid
• EN300-1569331
• 4-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]butanoic acid
• 2171685-66-6

• Inchi： 1S/C26H32N2O5S/c1-3-28(15-8-13-24(29)30)25(31)23(14-16-34-2)27-26(32)33-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,3,8,13-17H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： CNXFCVXWDZFLIO-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N(CC)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid

Comprehensive Analysis of 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171685-66-6)

The compound 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171685-66-6) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring an ethyl group, a methylsulfanyl moiety, and a butanoic acid tail, makes it a versatile building block for researchers in pharmaceutical development and biomaterials science. This article explores its properties, synthesis, and cutting-edge applications while addressing trending topics like green chemistry and AI-driven drug discovery.

In the context of peptide therapeutics – a field projected to grow at 9.2% CAGR through 2030 – this compound's Fmoc-protected amine group enables precise solid-phase peptide synthesis (SPPS). Its methylsulfanyl functionality provides unique opportunities for post-synthetic modifications, answering frequent researcher queries about thiol-ene click chemistry applications. The compound's CAS 2171685-66-6 identifier has seen increased search volume as more labs explore non-canonical amino acids for peptide drug optimization.

Recent advances in automated synthesis platforms have created demand for specialized building blocks like 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid. Its balanced lipophilicity (logP ~2.3) and steric properties make it particularly valuable for creating cell-penetrating peptides – a hot topic in drug delivery system research. Analytical data shows the compound's purity typically exceeds 98% by HPLC, with characteristic UV absorption at 265-300 nm due to the fluorenyl chromophore.

The methylsulfanyl group in this derivative addresses two key industry needs: enabling site-specific bioconjugation (frequently searched in combination with PEGylation techniques) and enhancing metabolic stability of peptide constructs. This dual functionality explains why CAS 2171685-66-6 appears in patent applications for long-acting therapeutic peptides. The compound's ethyl substitution at the 4-position also provides valuable conformational constraints, a feature increasingly important in GPCR-targeting drug design.

From a green chemistry perspective – a trending search term with 320% growth since 2020 – this compound's synthesis typically employs atom-efficient coupling reactions with minimal protecting group manipulations. Researchers frequently inquire about microwave-assisted synthesis protocols for such Fmoc-amino acid derivatives, reflecting the industry's shift toward energy-efficient methodologies. The butanoic acid terminus additionally allows for straightforward resin attachment in SPPS workflows.

In computational chemistry applications (another high-growth area), the 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid structure serves as an interesting case study for molecular dynamics simulations of side chain interactions. Its rotatable bonds (8) and hydrogen bond acceptors (5) make it representative of challenges in peptide folding prediction – a common pain point in AI-based drug discovery forums.

The compound's storage and handling typically require anhydrous conditions (-20°C under argon), with particular attention to its light-sensitive Fmoc group. These practical considerations generate substantial search traffic, especially when combined with terms like peptide synthesis troubleshooting. Analytical characterization typically involves LC-MS (expected [M+H]+ ~495 m/z) and NMR (characteristic fluorenyl protons at δ 7.3-7.8 ppm).

Emerging applications in bioorthogonal chemistry have further increased interest in this derivative. The methylsulfanyl group can participate in metal-catalyzed coupling reactions, answering frequent queries about peptide-antibody conjugation strategies. This versatility positions CAS 2171685-66-6 as a valuable tool for developing theranostic agents – compounds combining therapeutic and diagnostic functions.

Quality control protocols for 4-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid typically emphasize chiral purity verification, as the compound contains one stereocenter. This aligns with industry concerns about enantiomeric purity in peptide API manufacturing. The compound's solubility profile (DMSO >50 mg/mL; limited water solubility) also generates frequent technical questions regarding SPPS coupling efficiency optimization.

Looking forward, this Fmoc-protected amino acid derivative is poised to play a role in several cutting-edge fields. Its combination of hydrophobic character (from the fluorenyl group) and reactive handles (carboxyl and thioether) makes it attractive for peptide amphiphile design – a trending topic in nanomedicine research. The compound's appearance in recent peptide library publications suggests growing adoption in high-throughput screening platforms.